N1-(2-methoxyethyl)-N2-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N1-(2-methoxyethyl)-N2-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)oxalamide, also known as MT-45, is a synthetic opioid analgesic that was first synthesized in the 1970s. It is a potent agonist of the mu-opioid receptor and has been shown to produce analgesic effects in animal studies. MT-45 has gained popularity in recent years as a recreational drug, and its use has been associated with a number of adverse effects, including respiratory depression, seizures, and death.
Mechanism of Action
N1-(2-methoxyethyl)-N2-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)oxalamide acts as a potent agonist of the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. By binding to this receptor, N1-(2-methoxyethyl)-N2-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)oxalamide produces a range of effects, including pain relief, sedation, and euphoria. However, as with other opioids, N1-(2-methoxyethyl)-N2-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)oxalamide can also produce a range of adverse effects, including respiratory depression, dependence, and addiction.
Biochemical and physiological effects:
N1-(2-methoxyethyl)-N2-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)oxalamide produces a range of biochemical and physiological effects in the body, primarily focused on the central nervous system. The drug acts on the mu-opioid receptor to produce analgesia, sedation, and euphoria. It also affects other neurotransmitter systems in the brain, including dopamine and serotonin, which contribute to its rewarding effects. However, as with other opioids, N1-(2-methoxyethyl)-N2-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)oxalamide can also produce a range of adverse effects, including respiratory depression, constipation, and nausea.
Advantages and Limitations for Lab Experiments
N1-(2-methoxyethyl)-N2-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)oxalamide has a number of advantages and limitations for use in laboratory experiments. Its potent analgesic effects make it a useful tool for studying pain pathways and developing new pain medications. However, its potential for dependence and addiction make it a less attractive option for long-term studies. Additionally, the complex synthesis method for N1-(2-methoxyethyl)-N2-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)oxalamide may limit its availability for use in laboratory experiments.
Future Directions
There are a number of potential future directions for research on N1-(2-methoxyethyl)-N2-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)oxalamide. One area of interest is the development of safer and more effective opioid analgesics, which may be based on the pharmacological properties of N1-(2-methoxyethyl)-N2-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)oxalamide. Additionally, further research is needed to fully understand the safety and efficacy of N1-(2-methoxyethyl)-N2-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)oxalamide as a therapeutic agent, particularly in human studies. Finally, there is a need for increased awareness of the potential risks associated with the recreational use of N1-(2-methoxyethyl)-N2-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)oxalamide, and efforts to reduce its availability and use.
Synthesis Methods
N1-(2-methoxyethyl)-N2-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)oxalamide can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The synthesis of N1-(2-methoxyethyl)-N2-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)oxalamide is complex and requires specialized knowledge and equipment. The exact synthesis method for N1-(2-methoxyethyl)-N2-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)oxalamide is not widely available in the scientific literature, as its use is primarily limited to research purposes.
Scientific Research Applications
N1-(2-methoxyethyl)-N2-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)oxalamide has been the subject of a number of scientific studies, primarily focused on its pharmacological properties and potential therapeutic uses. Studies have shown that N1-(2-methoxyethyl)-N2-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)oxalamide has potent analgesic effects in animal models of pain, and may have advantages over traditional opioid analgesics due to its lower potential for respiratory depression and dependence. However, further research is needed to fully understand the safety and efficacy of N1-(2-methoxyethyl)-N2-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)oxalamide as a therapeutic agent.
properties
IUPAC Name |
N'-(2-methoxyethyl)-N-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3O3S/c1-22-11-7-18-16(21)15(20)17-6-10-19-8-4-13(5-9-19)14-3-2-12-23-14/h2-3,12-13H,4-11H2,1H3,(H,17,20)(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSWZYLMXDMZYHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)C(=O)NCCN1CCC(CC1)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.